Cas no 2764010-17-3 (7-(Dimethylphosphoryl)quinoline-2-carboxylic acid)

• Product Name: 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid
• CAS No: 2764010-17-3
• MF: C₁₂H₁₂NO₃P
• MW: 249.202343940735
• CID: 6593768
• PubChem ID: 165982463
• Update Time: 2025-05-20

7-(Dimethylphosphoryl)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37363550
• 7-(dimethylphosphoryl)quinoline-2-carboxylic acid
• 2764010-17-3
• 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid

• Inchi： 1S/C12H12NO3P/c1-17(2,16)9-5-3-8-4-6-10(12(14)15)13-11(8)7-9/h3-7H,1-2H3,(H,14,15)
• InChI Key： MNLGEBDQXWJLIB-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC2=CC=C(C(=O)O)N=C2C=1)=O

Computed Properties

• Exact Mass: 249.05548024g/mol
• Monoisotopic Mass: 249.05548024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.3Ų

Additional information on 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid

Introduction to 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid (CAS No. 2764010-17-3)

7-(Dimethylphosphoryl)quinoline-2-carboxylic acid, identified by the chemical identifier CAS No. 2764010-17-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities. The structural incorporation of a dimethylphosphoryl group at the 7-position of the quinoline core, coupled with a carboxylic acid moiety at the 2-position, endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure, such as chloroquine and quinine, which have been widely used for their antimalarial and anti-inflammatory properties. The modification of the quinoline ring with functional groups like the dimethylphosphoryl group can lead to novel compounds with enhanced biological activity and improved pharmacokinetic profiles. In particular, the dimethylphosphoryl group is known to interact with biological targets in distinct ways, often influencing enzyme inhibition or receptor binding affinity.

7-(Dimethylphosphoryl)quinoline-2-carboxylic acid has been studied for its potential applications in various therapeutic areas. One of the most intriguing aspects of this compound is its interaction with enzymes and receptors involved in cancer metabolism. Recent studies have suggested that quinoline derivatives can modulate key metabolic pathways such as glycolysis and oxidative phosphorylation, which are often dysregulated in tumor cells. The presence of the dimethylphosphoryl group may enhance the compound's ability to interfere with these pathways by acting as a competitive inhibitor or by altering the conformational dynamics of target proteins.

Moreover, the carboxylic acid functionality at the 2-position of the quinoline ring provides a site for further chemical modification, allowing for the synthesis of analogs with tailored properties. This versatility makes 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid a valuable building block for drug discovery programs aimed at developing novel therapeutics. Researchers have explored its potential in inhibiting kinases and other enzymes implicated in cancer progression. The phosphoryl group, in particular, is known to be involved in numerous cellular signaling cascades, making it an attractive target for therapeutic intervention.

In recent years, there has been growing interest in using computational methods to predict the biological activity of compounds like 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid. Advanced computational techniques such as molecular docking and quantum mechanics-based simulations have enabled scientists to gain insights into how this compound interacts with biological targets at an atomic level. These studies have revealed that the dimethylphosphoryl group plays a crucial role in determining binding affinity and specificity. By understanding these interactions, researchers can optimize the structure of 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid to improve its efficacy and reduce potential side effects.

The synthesis of 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by phosphorylation and carboxylation steps. The use of advanced catalytic systems has significantly improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of this compound for research purposes. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

Preclinical studies have demonstrated promising results regarding the pharmacological properties of 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid. In vitro assays have shown that this compound exhibits inhibitory activity against several enzymes involved in cancer metabolism, including lactate dehydrogenase (LDH) and hexokinase. These enzymes are critical for energy production in tumor cells and are often overexpressed in various types of cancer. By inhibiting their activity, 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid may help restore normal metabolic balance in cancer cells, leading to reduced tumor growth and proliferation.

Further investigations have also explored the potential therapeutic applications of this compound in neurodegenerative diseases. Quinoline derivatives have been reported to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The unique structural features of 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid, particularly the presence of both a phosphoryl group and a carboxylic acid moiety, may enhance its ability to penetrate neural tissues and exert neuroprotective effects. Preliminary studies suggest that this compound could be effective in mitigating neuronal damage caused by oxidative stress and inflammation.

The development of novel drug candidates like 7-(Dimethylphosphoryl)quinoline-2-carboxylic acid relies heavily on collaborations between academic researchers and pharmaceutical companies. These partnerships facilitate rapid translation of laboratory findings into clinical trials, ultimately bringing new therapies to patients in need. The growing body of evidence supporting the potential of quinoline derivatives has spurred interest from both academic institutions and industry stakeholders, fostering innovation in drug discovery.

In conclusion,7-(Dimethylphosphoryl)quinoline-2-carboxylic acid (CAS No. 2764010-17-3) is a structurally interesting compound with significant therapeutic potential. Its unique combination of functional groups makes it a versatile tool for drug discovery efforts aimed at treating cancer and neurodegenerative diseases. As research continues to uncover new biological activities associated with quinoline derivatives,7-(Dimethylphosphoryl)quinoline-2-carboxylic acid is poised to play an important role in future medical advancements.